Cas no 1361841-92-0 (2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1361841-92-0
• MF: C₆H₂ClF₄NO
• MW: 215.532794475555
• MDL: MFCD25452563
• CID: 3107416
• PubChem ID: 91895503
• Update Time: 2025-08-05

2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenyl)-N1,N1-dimethylethane-1,2-diamine
• 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine
• F81889
• 1361841-92-0
• EN300-1721139
• DB-149421
• 890-767-5

• MDL： MFCD25452563
• Inchi： 1S/C6H2ClF4NO/c7-5-4(8)1-3(2-12-5)13-6(9,10)11/h1-2H
• InChI Key： HKZIOKPUEUOATH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)OC(F)(F)F)F

Computed Properties

• Exact Mass: 214.9761040Da
• Monoisotopic Mass: 214.9761040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine

2-Chloro-3-Fluoro-5-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine, identified by the CAS number 1361841-92-0, is a highly specialized aromatic heterocyclic compound with significant applications in various fields of chemistry. This molecule belongs to the pyridine family, a class of six-membered aromatic rings containing one nitrogen atom. The presence of chlorine, fluorine, and trifluoromethoxy groups at specific positions on the pyridine ring imparts unique electronic and structural properties, making it a valuable compound in research and industry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to construct this compound with high purity and yield. The strategic placement of substituents on the pyridine ring is crucial for achieving the desired reactivity and stability. For instance, the trifluoromethoxy group at position 5 introduces strong electron-withdrawing effects, significantly influencing the molecule's electronic properties.

The structural uniqueness of 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine makes it an excellent candidate for use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various transformations, such as electrophilic substitution and nucleophilic addition, has been extensively studied. Recent studies have highlighted its potential as a building block in the development of novel pharmaceutical agents, agrochemicals, and advanced materials.

In terms of applications, 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine has shown promise in the field of medicinal chemistry. Its electron-deficient nature makes it an attractive ligand for metal complexes, which are often used as catalysts in organic reactions. Additionally, this compound has been investigated for its potential as an antimicrobial agent due to its ability to inhibit bacterial growth through mechanisms that are currently under intensive research.

The environmental impact and safety profile of 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine are critical considerations for its large-scale production and use. Recent studies have focused on understanding its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. Regulatory agencies have established guidelines for workplace exposure limits and storage conditions to minimize risks associated with this compound.

In conclusion, 2-chloro-3-fluoro-5-(trifluoromethoxy)pyridine, with its unique chemical properties and versatile applications, continues to be a subject of intense research interest. As new synthetic methods and application areas emerge, this compound is poised to play an even more significant role in advancing chemical science and technology.